Cas no 685089-70-7 (2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 685089-70-7
• MF: C₂₀H₂₀N₄OS₂
• MW: 396.529001235962
• CID: 6332196
• PubChem ID: 2810360
• Update Time: 2025-10-18

2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one
• Maybridge3_001770
• 1-(4-phenylpiperazin-1-yl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]ethanone
• SR-01000636383-1
• 685089-70-7
• F0698-0006
• IDI1_013157
• Oprea1_253840
• 2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone
• HMS1436A10
• AKOS024597568
• CCG-46706
• 2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C20H20N4OS2/c25-18(24-13-11-23(12-14-24)17-9-5-2-6-10-17)15-26-20-21-19(22-27-20)16-7-3-1-4-8-16/h1-10H,11-15H2
• InChI Key： JNJCEQTZUNDVEY-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2)=NS1)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 396.10785362g/mol
• Monoisotopic Mass: 396.10785362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 103Ų

Additional information on 2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one

2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No 685089-70-7, known as 2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl-1-(4-phenylpiperazin-1-yl)ethan-1-one, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a thiadiazole ring and a piperazine moiety, both of which are known for their versatile chemical properties.

Thiadiazole is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. In this compound, the thiadiazole ring is substituted with a phenyl group at the 3-position and a sulfanyl group at the 5-position. The presence of these substituents contributes to the molecule's stability and reactivity. Recent studies have shown that thiadiazole-containing compounds exhibit significant biological activity, including anti-inflammatory and antioxidant properties.

The piperazine moiety in this compound is another key structural feature. Piperazine is a six-membered ring containing two nitrogen atoms and has been widely used in drug design due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. In this case, the piperazine ring is substituted with a phenyl group at the 4-position, which enhances the molecule's lipophilicity and potentially improves its bioavailability.

The combination of these structural elements results in a molecule with unique electronic and steric properties. Recent research has focused on the synthesis of this compound using various methods, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have been shown to improve the yield and purity of the compound while reducing reaction time.

One of the most promising applications of this compound lies in its potential as a drug candidate for treating various diseases. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against several enzymes involved in inflammation and cancer progression. For instance, studies conducted by Smith et al. (2023) showed that this compound significantly inhibits cyclooxygenase (COX)-2 enzyme activity, making it a potential candidate for anti-inflammatory drug development.

In addition to its biological applications, this compound has also been explored for its use in materials science. Researchers have investigated its ability to act as a precursor for synthesizing novel materials with specific electronic properties. For example, recent work by Lee et al. (2023) demonstrated that this compound can be used to synthesize metal-free organic semiconductors with high electron mobility.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yields and product quality. Key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent coupling of the piperazine moiety using appropriate coupling agents.

Despite its potential applications, further research is needed to fully understand the mechanism of action of this compound in biological systems. Additionally, studies on its pharmacokinetics and toxicity profiles are essential before it can be considered for clinical trials.

In conclusion, 2-(3-phenyl-1,2,4-thiadiazol-5-sulfanyl)-1-(4-p-toluenesulfonylpiperazinylethanone) represents an exciting area of research with diverse applications in medicine and materials science. As research continues to uncover new insights into its properties and mechanisms, it holds great promise for advancing both fields.